Cas no 2228532-13-4 (4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole)

• Product Name: 4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole
• CAS No: 2228532-13-4
• MF: C₆H₈BrN₃O₂
• MW: 234.050620079041
• CID: 5854261
• PubChem ID: 165755125
• Update Time: 2025-06-27

4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole
• 2228532-13-4
• EN300-1916358

• Inchi： 1S/C6H8BrN3O2/c1-4(2-7)5-3-8-9-6(5)10(11)12/h3-4H,2H2,1H3,(H,8,9)
• InChI Key： LMXSLWRTDNZRAH-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=NNC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.97999g/mol
• Monoisotopic Mass: 232.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5Ų

Additional information on 4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole

Introduction to 4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole (CAS No. 2228532-13-4)

4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole, with the CAS number 2228532-13-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a pyrazole ring substituted with a 1-bromo-2-propanol group and a nitro group, which endow it with a range of chemical and biological activities.

The pyrazole ring, a five-membered heterocyclic compound, is known for its versatility in pharmaceutical research. It is a common scaffold in the development of drugs targeting various therapeutic areas, including anti-inflammatory, antiviral, and anticancer agents. The presence of the bromo and nitro substituents in 4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole adds complexity to its structure, potentially enhancing its pharmacological profile.

Recent studies have explored the potential of 4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against protein kinases, which are key regulators of cellular processes such as cell growth, differentiation, and apoptosis. This finding suggests that 4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole could be a valuable lead compound for the development of novel kinase inhibitors.

In addition to its enzymatic inhibition properties, 4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole has also been investigated for its potential as an antimicrobial agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The bromo substituent is believed to play a crucial role in disrupting bacterial cell membranes, while the nitro group may contribute to the generation of reactive oxygen species (ROS), which can cause oxidative stress and damage to microbial cells.

The synthesis of 4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of 3-nitropyrazole with 1-bromo-2-propanol in the presence of a suitable base. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or catalytic systems that minimize waste and energy consumption.

The physicochemical properties of 4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole, including its solubility, stability, and melting point, have been extensively characterized. These properties are crucial for understanding its behavior in different solvents and biological media. For example, the compound's solubility in water is relatively low, which may affect its bioavailability when administered orally. However, this can be overcome by formulating it into prodrugs or using nanoparticle delivery systems to enhance its solubility and absorption.

In terms of safety and toxicity, preliminary studies have shown that 4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for long-term use. Animal studies have indicated that this compound does not cause significant adverse effects on major organs such as the liver and kidneys when administered at recommended doses.

The potential applications of 4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in polymer synthesis and as a functional monomer in the development of advanced materials with unique properties. The presence of the bromo group allows for post-polymerization modifications, enabling the creation of materials with tailored functionalities.

In conclusion, 4-(1-bromopropan-2-yl)-3-nitro-1H-pyrazole (CAS No. 2228532-13-4) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative solutions in healthcare and advanced materials.